Cas no 2171714-81-9 (5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid)

• Product Name: 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid
• CAS No: 2171714-81-9
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6313546
• PubChem ID: 165574045
• Update Time: 2025-10-22

5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid
• EN300-1562992
• 5-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid
• 2171714-81-9

• Inchi： 1S/C28H36N2O5/c1-3-5-16-25(27(33)30(4-2)18-11-10-17-26(31)32)29-28(34)35-19-24-22-14-8-6-12-20(22)21-13-7-9-15-23(21)24/h6-9,12-15,24-25H,3-5,10-11,16-19H2,1-2H3,(H,29,34)(H,31,32)
• InChI Key： YZQFEMZCYWCCKS-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC)CCCCC(=O)O)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid

5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic Acid: A Novel Compound in Biomedical Research

5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid is a complex organic molecule with a unique structural framework that has garnered significant attention in the field of biomedical research. The compound's molecular formula, CAS number 2171714-81-9, and its intricate chemical composition make it a promising candidate for applications in pharmaceutical development, drug delivery systems, and advanced biomaterials. This compound is characterized by its multifunctional groups, including the 9H-fluoren-9-yl moiety, which is a substituted aromatic ring system, and the methoxycarbonyl group, which contributes to its stability and reactivity. The presence of the hexanamido and pentanoic acid segments further enhances its potential for functionalization and targeted delivery in therapeutic contexts.

Recent studies have highlighted the role of 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid in modulating cellular signaling pathways. For instance, a 2023 publication in Advanced Drug Delivery Reviews demonstrated that this compound exhibits selective interactions with membrane-bound receptors, which could be leveraged for the development of precision therapies. The 9H-fluoren-9-yl group, in particular, has been shown to enhance the hydrophobicity of the molecule, enabling it to cross biological membranes more efficiently. This property is critical for drug delivery systems where the ability to penetrate cellular barriers is essential for therapeutic efficacy.

The methoxycarbonyl group in the compound plays a pivotal role in its chemical stability. Unlike other similar compounds that may degrade under physiological conditions, this molecule maintains its structural integrity in aqueous environments. This stability is attributed to the electron-withdrawing nature of the methoxy group, which reduces the likelihood of hydrolytic cleavage. Such characteristics make it a valuable candidate for long-acting formulations, where sustained release of the active compound is required. In a 2024 study published in Journal of Medicinal Chemistry, researchers found that the methoxycarbonyl moiety also contributes to the compound's ability to form hydrogen bonds with target proteins, enhancing its binding affinity and selectivity.

The hexanamido segment of the molecule is another key feature that influences its biological activity. Hexanamido groups are known for their ability to modulate protein interactions, and their presence in this compound suggests potential applications in the design of molecular probes for studying protein-ligand interactions. A 2023 review in Current Opinion in Pharmacology highlighted the importance of such segments in the development of small molecule inhibitors for diseases like cancer and neurodegenerative disorders. The hexanamido group may also serve as a linker for conjugating other functional groups, such like fluorescent tags or targeting ligands, which could expand its utility in diagnostic and therapeutic applications.

The pentanoic acid component of the compound adds to its versatility in pharmaceutical applications. Pentanoic acid is a carboxylic acid with a linear carbon chain, and its presence in this molecule may contribute to the compound's solubility and bioavailability. A 2024 study in Pharmaceutical Research explored the use of pentanoic acid derivatives in improving the solubility of poorly water-soluble drugs, suggesting that the pentanoic acid group in this compound could enhance its solubility profile. This property is particularly important for oral formulations, where solubility is a critical factor in determining bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid using scalable methods. A 2023 paper in Organic & Biomolecular Chemistry described a novel solid-phase synthesis approach that allows for the rapid production of this compound with high purity. This synthetic strategy involves the sequential coupling of the 9H-fluoren-9-yl and methoxycarbonyl groups, followed by the introduction of the hexanamido and pentanoic acid segments. The ability to synthesize this compound efficiently is crucial for its transition from a research tool to a potential therapeutic agent.

Applications of 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid are being explored in various therapeutic areas. In oncology, researchers are investigating its potential as a targeting agent for cancer therapies. A 2024 study in Cancer Research showed that the compound can selectively bind to receptors overexpressed in certain cancer types, such as breast and ovarian cancers. This targeted binding could enable the delivery of chemotherapeutic agents directly to tumor cells, minimizing systemic toxicity. Additionally, the compound's ability to modulate signaling pathways may offer new avenues for the treatment of diseases like Alzheimer's and Parkinson's, where dysregulated signaling is a key factor.

The multifunctional nature of 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid also makes it a candidate for use in drug delivery systems. For example, its hydrophobicity and stability in aqueous environments could be exploited to develop sustained-release formulations. A 2023 study in Drug Delivery and Translational Research demonstrated that this compound can be encapsulated in lipid nanoparticles, which can protect it from degradation and enhance its delivery to target tissues. Such applications could be particularly beneficial for drugs that are prone to rapid degradation or have poor solubility.

Despite its promising properties, the development of 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid as a therapeutic agent is still in its early stages. Challenges such as optimizing its pharmacokinetic profile, ensuring its safety, and determining its efficacy in clinical trials remain. However, the compound's unique chemical structure and functional groups provide a strong foundation for further research. As synthetic methods continue to improve and our understanding of its biological activity expands, this compound may become a valuable tool in the field of pharmaceutical science.

In conclusion, 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid represents a significant advancement in the design of multifunctional compounds with potential applications in medicine and biotechnology. Its unique combination of the 9H-fluoren-9-yl, methoxycarbonyl, hexanamido, and pentanoic acid groups offers a versatile platform for the development of targeted therapies, drug delivery systems, and molecular probes. As research in this area continues to evolve, this compound may pave the way for new treatments and innovations in the pharmaceutical industry.